Cas no 143979-27-5 (Carbamic acid,(3-amino-1-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester (9CI))

Carbamic acid,(3-amino-1-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester (9CI) structure
143979-27-5 structure
Product Name:Carbamic acid,(3-amino-1-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester (9CI)
CAS No:143979-27-5
MF:C9H18N2O3
MW:202.250822544098
CID:108556
PubChem ID:22456448
Update Time:2025-04-18

Carbamic acid,(3-amino-1-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,(3-amino-1-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester (9CI)
    • tert-butyl 1-carbamoylpropan-2-ylcarbamate
    • Carbamic acid, (3-amino-1-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester (9CI)
    • 143979-27-5
    • FT-0740691
    • 1,1-Dimethylethyl N-(3-amino-1-methyl-3-oxopropyl)carbamate
    • Carbamic acid,(3-amino-1-methyl-3-oxopropyl)-,1,1-dimethylethyl ester(9ci)
    • tert-butyl N-(4-amino-4-oxobutan-2-yl)carbamate
    • SCHEMBL7872100
    • DTXSID501189694
    • Inchi: 1S/C9H18N2O3/c1-6(5-7(10)12)11-8(13)14-9(2,3)4/h6H,5H2,1-4H3,(H2,10,12)(H,11,13)
    • InChI Key: RHTSOFOGPVTVGP-UHFFFAOYSA-N
    • SMILES: O(C(NC(C)CC(N)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 202.13184
  • Monoisotopic Mass: 202.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.4A^2
  • XLogP3: 0.2

Experimental Properties

  • PSA: 81.42
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